Cas no 115982-19-9 (6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-)
![6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- structure](https://ossimg.kuujia.com/scimg/116000/115982-19-9x500.png)
115982-19-9 structure
Product Name:6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
CAS No:115982-19-9
MF:C29H25NO9
MW:531.510108709335
CID:176899
Update Time:2025-04-19
6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
- 6H-(1)Benzopyrano(4',3':4,5)pyrrolo(2,1-a)isoquinolin-6-one, 8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-
- 6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12
- lamellarin E
-
- Inchi： 1S/C29H25NO9/c1-35-19-6-5-13(9-17(19)31)23-24-16-11-21(36-2)18(32)12-20(16)39-29(34)26(24)30-8-7-14-15(25(23)30)10-22(37-3)28(38-4)27(14)33/h5-6,9-12,31-33H,7-8H2,1-4H3
- InChI Key： JAYUXAMNSNMXCO-UHFFFAOYSA-N
- SMILES： O1C2C=C(C(=CC=2C2=C(C1=O)N1CCC3C(=C(C(=CC=3C1=C2C1C=CC(=C(C=1)O)OC)OC)OC)O)OC)O
Computed Properties
- Exact Mass: 531.15295
- Monoisotopic Mass: 531.152931
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 39
- Rotatable Bond Count: 5
- Complexity: 891
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129
Experimental Properties
- Density: 1.49
- Boiling Point: 847.8°Cat760mmHg
- Flash Point: 466.5°C
- Refractive Index: 1.678
- PSA: 128.84
6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy- Related Literature
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D. J. Faulkner Nat. Prod. Rep. 1990 7 269
115982-19-9 (6H-[1]Benzopyrano[4',3':4,5]pyrrolo[2,1-a]isoquinolin-6-one,8,9-dihydro-3,10-dihydroxy-14-(3-hydroxy-4-methoxyphenyl)-2,11,12-trimethoxy-) Related Products
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